Heptane, 1,1,1,2,2-pentafluoro-7-iodo-
Cat. No. B8425347
M. Wt: 316.05 g/mol
InChI Key: LEJYSQJKLSLOEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06552068B1
Procedure details
Sodium iodide (27.37 g, 182.58 mmol) was added to a solution of 1-methanesulfonyloxy-6,6,7,7,7-pentafluoroheptane (17.3 g, 60.86 mmol) in acetone (500 ml), followed by heating under reflux for 12 hours. Water was added to the reaction mixture, which was then extracted twice with ether. The combined organic layers were washed with 1% aqueous sodium thiosulfate and saturated aqueous sodium chloride, and then dried over anhydrous magnesium sulfate. The solvent was distilled off to give 1-iodo-6,6,7,7,7-pentafluoroheptane (16.5 g, Yield 86%).
Name
1-methanesulfonyloxy-6,6,7,7,7-pentafluoroheptane
Quantity
17.3 g
Type
reactant
Reaction Step One
Yield
86%
Identifiers
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REACTION_CXSMILES
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[I-:1].[Na+].CS(O[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][C:13]([F:19])([F:18])[C:14]([F:17])([F:16])[F:15])(=O)=O.O>CC(C)=O>[I:1][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][C:13]([F:19])([F:18])[C:14]([F:17])([F:16])[F:15] |f:0.1|
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Inputs
Step One
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Name
|
|
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Quantity
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27.37 g
|
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Type
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reactant
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Smiles
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[I-].[Na+]
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Name
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1-methanesulfonyloxy-6,6,7,7,7-pentafluoroheptane
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|
Quantity
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17.3 g
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Type
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reactant
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Smiles
|
CS(=O)(=O)OCCCCCC(C(F)(F)F)(F)F
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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by heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 12 hours
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Duration
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12 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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was then extracted twice with ether
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WASH
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Type
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WASH
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Details
|
The combined organic layers were washed with 1% aqueous sodium thiosulfate and saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
The solvent was distilled off
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
ICCCCCC(C(F)(F)F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16.5 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
